molecular formula C11H20OSSi B8552995 t-Butyl-dimethyl-(thiophen-2-ylmethoxy)-silane

t-Butyl-dimethyl-(thiophen-2-ylmethoxy)-silane

Cat. No.: B8552995
M. Wt: 228.43 g/mol
InChI Key: QEFNRZXTDYTYHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

T-Butyl-dimethyl-(thiophen-2-ylmethoxy)-silane is a useful research compound. Its molecular formula is C11H20OSSi and its molecular weight is 228.43 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H20OSSi

Molecular Weight

228.43 g/mol

IUPAC Name

tert-butyl-dimethyl-(thiophen-2-ylmethoxy)silane

InChI

InChI=1S/C11H20OSSi/c1-11(2,3)14(4,5)12-9-10-7-6-8-13-10/h6-8H,9H2,1-5H3

InChI Key

QEFNRZXTDYTYHH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCC1=CC=CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 100 ml round-bottom flask, equipped with a magnetic stirring bar, septum, and nitrogen inlet, was charged with 500 μl (3.98 mmol, 1.0 equiv) 2-thiophenemethanol and 5 ml DMF (over sieves). This clear solution was cooled down to 0° C. 825 mg (11.95 mmol, 3.0 equiv) imidazole was added in one portion, followed by the addition of 930 mg (5.97 mmol, 1.5 equiv) t-butyldimethylsilyl chloride. The reaction was kept at 0° C. for 5 minutes, warmed up to room temperature to go for half an hour, and then quenched with distilled water. Ethyl acetate was added to dissolve the organics. Layers were separated, and the aqueous layer was extracted with 5×10 ml ethyl acetate. The combined organic portion was washed with 5×20 ml H2O, dried over anhydrous sodium sulfate, filtered, concentrated, and chromatographed on a silica gel column (5 cm×24 cm, 100:1=hexane:ethyl acetate) to afford 1 gram of the title compound: Rf=0.26 (100:1=hexane:ethyl acetate), 1H NMR δ4.87 (s, OCH2), 0.91 (s, tBu), 0.09 (s, CH3).
Quantity
500 μL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
825 mg
Type
reactant
Reaction Step Two
Quantity
930 mg
Type
reactant
Reaction Step Three

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